Cas no 50901-40-1 (4H-1-Benzopyran-4-one, 3-(3,4-dimethoxyphenyl)-5,6,7-trimethoxy-)

4H-1-Benzopyran-4-one, 3-(3,4-dimethoxyphenyl)-5,6,7-trimethoxy- structure

50901-40-1 structure

Product Name:4H-1-Benzopyran-4-one, 3-(3,4-dimethoxyphenyl)-5,6,7-trimethoxy-

CAS No:50901-40-1

Molecular Formula:C₂₀H₂₀O₇

Molecular Weight:372.3686

CID:1569824

PubChem ID:11079228

4H-1-Benzopyran-4-one, 3-(3,4-dimethoxyphenyl)-5,6,7-trimethoxy- Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one, 3-(3,4-dimethoxyphenyl)-5,6,7-trimethoxy-
- 3-(3,4-dimethoxyphenyl)-5,6,7-trimethoxychromen-4-one
- CTK1G5841
- 3-(3,4-Dimethoxyphenyl)-5,6,7-trimethoxy-4H-chromen-4-one
- DTXSID70454470
- 50901-40-1
- +Expand
- InChIKey： YTBOOQTUFDPCCP-UHFFFAOYSA-N
- Inchi： InChI=1S/C20H20O7/c1-22-13-7-6-11(8-14(13)23-2)12-10-27-15-9-16(24-3)19(25-4)20(26-5)17(15)18(12)21/h6-10H,1-5H3
- SMILES： COC1=C(C=C(C=C1)C2=COC3=CC(=C(C(=C3C2=O)OC)OC)OC)OC

Computed Properties

Exact Mass: 372.1209
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 6
Monoisotopic Mass: 372.12090297g/mol
Heavy Atom Count: 27
Complexity: 548
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Topological Polar Surface Area: 72.4Å²

Experimental Properties

PSA: 72.45

4H-1-Benzopyran-4-one, 3-(3,4-dimethoxyphenyl)-5,6,7-trimethoxy- Related Literature

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7. Contents list

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8. High-performance extraction of alkaloids using aqueous two-phase systems with ionic liquids†

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9. Polymorphism in tetra-aryl biphenyl diamine hole transport materials: resolving the conflicting literature on N, N′-diphenyl-N, N′-bis(3,3′-methylphenyl)-[(1,1′-biphenyl)]-4,4′-diamine by high-resolution powder diffraction†

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10. Inside front cover

Soft Matter, 2021,17, 9990-9990

Related Categories

Natural Products and Extracts Plant Extracts Plant based Ateleia herbert smithii

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